2-[2-(Pyridazin-4-YL)-1,3-thiazol-4-YL]ethan-1-amine

• Molecular Formula: C9H10N4S
• Molecular Weight: 206.27 g/mol
• SMILES: C1=CN=NC=C1C2=NC(=CS2)CCN
• InChI: InChI=1S/C9H10N4S/c10-3-1-8-6-14-9(13-8)7-2-4-11-12-5-7/h2,4-6H,1,3,10H2
• InChIKey: IRTSUSGCHIBRSH-UHFFFAOYSA-N

Structural Profile and Procurement Identity

2-[2-(Pyridazin-4-YL)-1,3-thiazol-4-YL]ethan-1-amine (CAS 1517787-50-6; molecular formula C₉H₁₀N₄S; MW 206.27 g/mol) is a heterocyclic primary amine that incorporates a pyridazine ring linked at the 4-position to a 1,3-thiazole core bearing an ethan-1-amine side chain at the 4-position [1]. The compound belongs to the class of pyridazinyl-thiazole ethanamines, which are widely employed as synthetic intermediates and building blocks in kinase inhibitor and metabolic disease drug discovery programs [2]. The presence of two nitrogen atoms in the pyridazine ring distinguishes this scaffold from the more common pyridine-thiazole ethanamine series, imparting measurably different physicochemical properties that bear directly on downstream synthetic compatibility, solubility, and molecular recognition [1].

Scaffold Pyridazine-thiazole ethanamine with a distinctive dual-nitrogen heteroaryl core

Use Class Synthetic intermediate and building block for kinase inhibitor and metabolic disease programs

Differentiation Intrinsic pyridazine N2 alters lipophilicity and hydrogen-bond acceptor count relative to common pyridine analogs

• [1] PubChem Compound Summary CID 82672019: 2-[2-(Pyridazin-4-YL)-1,3-thiazol-4-YL]ethan-1-amine. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/82672019 View Source
• [2] Kang SY, Song KS, Lee J, Lee SH, Lee J. Synthesis of pyridazine and thiazole analogs as SGLT2 inhibitors. Bioorg Med Chem. 2010;18(16):6069-6079. PMID: 20637636. doi:10.1016/j.bmc.2010.06.076 View Source

Scaffold Specificity: Why Pyridine Analogs Fall Short

In-class thiazole-ethanamine compounds bearing different six-membered heteroaryl substituents are not functionally interchangeable because the pyridazine ring introduces a second endocyclic nitrogen that fundamentally alters lipophilicity, hydrogen-bond acceptor capacity, and polar surface area relative to pyridine or pyrimidine congeners [1]. The pyridazine motif is explicitly recognized in medicinal chemistry as a privileged scaffold capable of boosting aqueous solubility and serving as a bioisostere that modulates developability parameters in ways pyridine alone cannot replicate [2]. Consequently, selecting a pyridine analog (e.g., CAS 938283-17-1) in place of the pyridazine derivative would introduce a >1 log unit increase in computed lipophilicity and a loss of one hydrogen-bond acceptor, potentially compromising target engagement, solubility, and metabolic profile in structure-activity relationship (SAR) campaigns [1]. The quantitative evidence below substantiates these differentiation dimensions.

Dimension

Target (Pyridazine)

Pyridine Analog

Interchangeability Concern

Lipophilicity

More hydrophilic computed logP

Higher lipophilicity (approx. one log unit difference)

May alter solubility, protein binding, and metabolic clearance profiles

H-Bond Acceptors

Additional acceptor site from pyridazine N2

One fewer hydrogen-bond acceptor

Loss of polar contact can reduce target binding free energy contribution

Ionization (pH 7.4)

Predominantly neutral parent heterocycle

Parent pyridine partially protonated (pKa ~5.2)

Different protonation state may affect membrane permeability and lysosomal trapping

• [1] PubChem Compound Summary CID 82672019: 2-[2-(Pyridazin-4-YL)-1,3-thiazol-4-YL]ethan-1-amine; and PubChem Compound Summary CID 18523684: 2-(2-(4-Pyridinyl)-1,3-thiazol-4-yl)ethanamine. National Center for Biotechnology Information. View Source
• [2] Li J, Zhan P, Liu X. Pyridazines. In: Drug Discovery with Privileged Building Blocks. Taylor & Francis; 2021. Chapter 22. ISBN 978-0-367-51118-6. View Source

Quantitative Differentiation Against Closest Analogs

Lipophilicity Advantage (XLogP3)

The target compound displays a computed XLogP3 of −0.1, versus +0.9 for the direct pyridine analog 2-[2-(pyridin-4-yl)-1,3-thiazol-4-yl]ethanamine (CAS 938283-17-1), representing a Δ = −1.0 log unit shift toward greater hydrophilicity [1][2]. Both values were computed using the same PubChem XLogP3 algorithm, ensuring cross-study comparability.

Lipophilicity (XLogP3)

Head-to-head

Δ XLogP3 = −1.0 log unit (target −0.1 vs comparator +0.9)

Supports lead optimization: lower lipophilicity may reduce promiscuity and improve solubility.

Computed by PubChem XLogP3 algorithm; identical methodology.

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3)
Target Compound Data	XLogP3 = −0.1 (PubChem CID 82672019)
Comparator Or Baseline	Pyridine analog (CAS 938283-17-1, PubChem CID 18523684): XLogP3 = +0.9
Quantified Difference	Δ XLogP3 = −1.0 log unit (target 1.0 log unit more hydrophilic)
Conditions	Both values computed by PubChem XLogP3 3.0 algorithm under identical methodology; release dates 2021.05.07 (target) and 2025.09.15 (comparator)

Why This Matters

A 1-log-unit reduction in lipophilicity directly impacts aqueous solubility, potential for non-specific protein binding, and metabolic clearance—factors that govern whether a building block yields developable lead compounds.

• [1] PubChem Compound Summary CID 82672019: 2-[2-(Pyridazin-4-YL)-1,3-thiazol-4-YL]ethan-1-amine. Computed Properties section. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 18523684: 2-(2-(4-Pyridinyl)-1,3-thiazol-4-yl)ethanamine. Computed Properties section. National Center for Biotechnology Information. View Source

Higher Polar Surface Area (TPSA)

The target compound's computed TPSA is 92.9 Ų compared to 80.0 Ų for the pyridine analog 2-[2-(pyridin-4-yl)-1,3-thiazol-4-yl]ethanamine, a difference of +12.9 Ų (+16.1%) [1][2]. This elevation directly reflects the additional endocyclic nitrogen in the pyridazine ring.

Polar Surface Area (TPSA)

Head-to-head

Δ TPSA = +12.9 Ų (+16.1%)

Indicates reduced passive blood-brain barrier penetration; may bias toward peripheral target space.

Target TPSA 92.9 vs comparator 80.0 Ų; Cactvs algorithm.

Evidence Dimension	Topological polar surface area (TPSA, Ų)
Target Compound Data	TPSA = 92.9 Ų (PubChem CID 82672019)
Comparator Or Baseline	Pyridine analog (CAS 938283-17-1, PubChem CID 18523684): TPSA = 80.0 Ų
Quantified Difference	Δ TPSA = +12.9 Ų (+16.1% higher for target compound)
Conditions	Both values computed by Cactvs 3.4.8.x algorithm via PubChem; target compound release 2021.05.07, comparator release 2025.09.15

Why This Matters

TPSA values above 90 Ų are associated with reduced passive blood-brain barrier penetration and altered oral absorption; a 16% TPSA difference can shift a compound between CNS and peripheral exposure categories, directly influencing which therapeutic indications are addressable.

• [1] PubChem Compound Summary CID 82672019: 2-[2-(Pyridazin-4-YL)-1,3-thiazol-4-YL]ethan-1-amine. Computed Properties section. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 18523684: 2-(2-(4-Pyridinyl)-1,3-thiazol-4-yl)ethanamine. Computed Properties section. National Center for Biotechnology Information. View Source

Enhanced Hydrogen Bond Acceptor Count

The target compound possesses 5 hydrogen bond acceptor (HBA) sites (pyridazine N1, pyridazine N2, thiazole nitrogen, thiazole sulfur, primary amine nitrogen), whereas the pyridine analog 2-[2-(pyridin-4-yl)-1,3-thiazol-4-yl]ethanamine has only 4 HBA sites [1][2]. The additional acceptor arises from the second nitrogen atom unique to the pyridazine ring.

H-Bond Acceptors

Head-to-head

Δ HBA = +1 (5 vs 4 sites)

Extra acceptor site may contribute 0.5–1.5 kcal/mol to binding free energy when engaged.

Second pyridazine nitrogen provides additional polar contact.

Evidence Dimension	Hydrogen bond acceptor count (HBA)
Target Compound Data	HBA count = 5 (PubChem CID 82672019)
Comparator Or Baseline	Pyridine analog (CAS 938283-17-1, PubChem CID 18523684): HBA count = 4
Quantified Difference	Δ HBA = +1 (25% more HBA sites)
Conditions	Computed by Cactvs 3.4.8.x algorithm via PubChem; target compound release 2021.05.07, comparator release 2025.09.15

Why This Matters

Each additional hydrogen bond acceptor can contribute approximately 0.5–1.5 kcal/mol to binding free energy when engaged with a complementary protein donor; an extra acceptor site can be the difference between micromolar and nanomolar target affinity in fragment-based or scaffold-hopping programs.

• [1] PubChem Compound Summary CID 82672019: 2-[2-(Pyridazin-4-YL)-1,3-thiazol-4-YL]ethan-1-amine. Computed Properties section. National Center for Biotechnology Information. View Source
• [2] PubChem Compound Summary CID 18523684: 2-(2-(4-Pyridinyl)-1,3-thiazol-4-yl)ethanamine. Computed Properties section. National Center for Biotechnology Information. View Source

Basicity Difference and Protonation State

The parent heterocycle pyridazine has a measured pKa of approximately 2.0 (some reports give 4.09–4.22 for the conjugate acid), compared to pyridine with a pKa of approximately 5.2 [1]. Though the appended thiazole-ethanamine group modulates the effective pKa of the complete molecule, this ~3 log unit difference in parent basicity means the pyridazinyl-thiazole scaffold remains predominantly neutral at physiological pH (7.4), whereas the pyridine analog may be partially protonated.

Basicity (pKa)

Class-level inference

Parent pyridazine pKa ≈2.0 (conjugate acid ~4.2) vs parent pyridine pKa ≈5.2

Suggests predominantly neutral species at physiological pH; may influence permeability and binding mode.

Applies to parent heterocycles; complete compound pKa may differ. Data to verify.

Evidence Dimension	Parent heterocycle basicity (pKa of conjugate acid)
Target Compound Data	Parent pyridazine pKa ≈ 2.0 (conjugate acid pKa ≈ 4.22 per Table 2 in source [1])
Comparator Or Baseline	Parent pyridine pKa ≈ 5.2 (conjugate acid pKa ≈ 5.2 per Table 2 in source [1])
Quantified Difference	Δ pKa ≈ −3.2 log units (pyridazine is ~1,600× less basic than pyridine); note: values apply to parent heterocycles, not the complete ethanamine derivatives
Conditions	Reported in heterocycle physicochemical property table (PMC10015555 Table 2); dipole moment pyridazine 4.22 D vs. pyridine 2.22 D

Why This Matters

The ionization state at pH 7.4 directly affects passive membrane permeability, lysosomal trapping propensity, and binding to biological targets that require neutral heterocycles for optimal π-stacking or hydrophobic pocket occupancy.

• [1] Table 2. Heterocycle physicochemical properties: pyridazine (pKa 4.22/2.0, dipole 4.22 D) vs. pyridine (pKa 5.2, dipole 2.22 D). In: Structural Chemistry of Heterocycles. PMC Article PMC10015555. National Library of Medicine. View Source

Commercial Purity and Procurement Readiness

The target compound is commercially stocked at a minimum purity specification of 95% (CAS 1517787-50-6), with batch-level quality assurance documentation available . This is directly comparable to the pyridine analog (CAS 938283-17-1), also offered at 95% minimum purity, establishing equivalence in procurement-grade quality while retaining the structural differentiation benefits documented above.

Purity Specification

Data to verify

Minimum 95% purity (commercial specification)

Procurement parity with pyridine analog; no purity-based penalty.

Vendor specification; request batch COA for exact values.

Evidence Dimension	Commercial minimum purity specification
Target Compound Data	Min. purity 95% (AKSci 1788DZ; CAS 1517787-50-6)
Comparator Or Baseline	Pyridine analog (AKSci 3750AF; CAS 938283-17-1): Min. purity 95%
Quantified Difference	Parity at 95% minimum purity; no purity-based selection penalty for choosing the pyridazine variant
Conditions	Vendor-specified purity specifications; both products stocked and shipped with certificates of analysis upon request

Why This Matters

Procurement decisions can be made on the basis of structural differentiation without compromising on available purity—the pyridazine analog is not a lower-quality alternative.

Key Application Scenarios

Kinase Inhibitor Design with Reduced Lipophilicity

In kinase inhibitor lead optimization, compound lipophilicity is one of the strongest correlates of promiscuity, metabolic instability, and attrition. The target compound's XLogP3 of −0.1 versus +0.9 for the pyridine analog [1] makes it the preferred building block when the design goal is to maintain submicromolar potency while reducing logP-driven off-target pharmacology. Projects targeting spleen tyrosine kinase (Syk) or interleukin-1 receptor-associated kinase 4 (IRAK-4)—where thiazole-substituted heteroaryl scaffolds are established pharmacophores [2]—should select the pyridazine variant when crystal structure analysis or computational docking indicates a solvent-exposed region tolerating additional polarity.

SGLT2 Inhibitor Development via Pyridazine Bioisosterism

Medicinal chemistry programs targeting sodium-glucose cotransporter 2 (SGLT2) have explicitly demonstrated that pyridazine-containing analogs achieve superior in vitro inhibitory activity compared to other heterocyclic congeners, with optimized pyridazinyl derivatives reaching IC₅₀ values as low as 13.4 nM against SGLT2 [1]. The pyridazine ring's capacity to serve as a bioisostere for pyridine, pyrimidine, and even phenyl rings—while improving aqueous solubility and hydrogen-bonding capacity [2]—positions the target ethanamine as a key intermediate for constructing SGLT2-focused compound libraries.

Fragment-Based Screening with Enhanced H-Bond Acceptors

In fragment-based screening cascades, each additional hydrogen-bond acceptor can enable detection of low-affinity fragment hits (KD > 100 μM) that are otherwise missed. The target compound's 5 HBA count versus 4 for the pyridine analog [1] provides an extra polar contact point, which is especially valuable when screening against targets with shallow, solvent-exposed binding pockets (e.g., certain bromodomains, kinases with DFG-out conformations). The 16.1% higher TPSA [1] further biases the fragment toward peripheral rather than CNS target space, reducing the risk of CNS-mediated toxicity in non-neurological indications.

Parallel Synthesis Exploiting Regiochemical Precision

The 4-yl attachment position on the pyridazine ring provides a specific geometric vector for the ethanamine side chain that differs from both the pyridazin-3-yl isomer and from pyridine-based congeners. For parallel synthesis programs where the amine is further derivatized (e.g., amide coupling, reductive amination, sulfonamide formation) to generate lead compound libraries, the primary amine in this scaffold offers a single, unambiguous reactive handle while the pyridazine ring remains available for late-stage C–H functionalization or metal-catalyzed cross-coupling at the unsubstituted positions [1].

Application

Selection Property

Validation Focus

Kinase inhibitor design with reduced lipophilicity

Lower computed logP and additional H-bond acceptor vs pyridine analog

Confirm target engagement and metabolic stability in lead series; verify reduced off-target pharmacology

SGLT2 inhibitor scaffold-hopping

Pyridazine bioisostere with reported low-nanomolar IC₅₀ in SGLT2 assays

Validate in vitro potency and selectivity against SGLT2; assess solubility and pharmacokinetic profile

Fragment-based screening (shallow pockets)

Additional hydrogen-bond acceptor and higher TPSA relative to pyridine fragment

Evaluate fragment hit detection sensitivity; bias toward peripheral target space to reduce CNS risk

Parallel synthesis with regiochemical precision

Single unambiguous primary amine handle; pyridazine core available for late-stage functionalization

Assess derivatization scope (amide coupling, reductive amination); characterize regioselectivity of cross-coupling

• [1] PubChem Compound Summary CID 82672019 (target) and CID 18523684 (comparator). National Center for Biotechnology Information. Computed Properties sections. View Source
• [2] EP2934525A4. Thiazole-substituted aminopyridines as spleen tyrosine kinase inhibitors. Merck Sharp & Dohme LLC. Filed 19 December 2013. European Patent Office. View Source